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Compound of Interest

Compound Name: Allatotropin

Cat. No.: B570788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the myotropic activity of Allatotropin (AT) with

alternative myoactive peptides across various invertebrate tissues. The information is

supported by experimental data, detailed methodologies for key experiments, and visual

representations of signaling pathways and workflows to facilitate a comprehensive

understanding of AT's physiological role and potential as a drug development target.

Allatotropin: A Pleiotropic Myotropic Neuropeptide
Allatotropin is a neuropeptide originally identified for its role in stimulating juvenile hormone

biosynthesis in insects.[1] Subsequent research has revealed its pleiotropic nature, with

significant myoactive (muscle-stimulating) properties in a variety of tissues.[2] AT is part of a

large family of structurally related myoactive peptides found across several invertebrate phyla,

suggesting an ancestral role in muscle regulation.[2] Its activity is crucial for physiological

processes such as digestion, through the modulation of gut motility, and hemolymph circulation

by affecting heart and aorta contractions.[2][3]

Comparative Analysis of Myotropic Activity
The myotropic potency of Allatotropin varies depending on the tissue and the species being

studied. To provide a clear comparison, the following table summarizes the quantitative data on

the myotropic activity of Allatotropin and other relevant myoactive peptides.
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Table 1: Comparative Myotropic Activity of Allatotropin and Other Neuropeptides on

Invertebrate Visceral and Cardiac Muscle

Peptide
Family

Peptide Species Tissue
Myotropi
c Effect

Potency
(EC50/IC5
0/Thresh
old)

Citation(s
)

Allatotropin

Manduca

sexta AT

(Mas-AT)

Heliothis

virescens
Gut Stimulatory

EC50: 79

nM
[4]

Aedes

aegypti AT

Rhodnius

prolixus

Aorta &

Anterior

Midgut

Stimulatory

(Synergisti

c with

Serotonin)

Threshold:

> 10⁻⁹ M
[5]

Tachykinin-

Related

Peptide

Leucophae

a maderae

TRP-1

(Lem-

TRP1)

Heliothis

virescens
Gut Stimulatory

EC50: 26

nM
[4]

Helicokinin

Helicoverp

a zea

Kinin-1

(Hez-KI)

Heliothis

virescens
Gut Stimulatory

EC50: 3

nM
[4]

Allatostatin

A

Cockroach

AST

Chironomu

s riparius
Hindgut Inhibitory

EC50: ~10

nM
[4]

Proctolin Proctolin
Rhodnius

prolixus

Anterior

Midgut &

Hindgut

Stimulatory
Threshold:

~10⁻⁹ M
[3]

Note: EC50 represents the concentration of a peptide that produces 50% of the maximal

response. IC50 represents the concentration of an inhibitory peptide that reduces the response

by 50%. Threshold concentration is the minimum concentration at which a response is

observed.
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Allatotropin Signaling Pathway
Allatotropin exerts its myotropic effects by binding to a specific G-protein coupled receptor

(GPCR) on the surface of muscle cells. This interaction initiates an intracellular signaling

cascade that ultimately leads to muscle contraction. The currently understood signaling

pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

